Cas no 81691-10-3 (2,4(1H,3H)-Pyrimidinedione,5-(2-deoxy-b-D-erythro-pentofuranosyl)-3-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-(2-deoxy-b-D-erythro-pentofuranosyl)-3-methyl-
• CAS No: 81691-10-3
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 724458
• PubChem ID: 133746
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-(2-deoxy-b-D-erythro-pentofuranosyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-(2-deoxy-b-D-erythro-pentofuranosyl)-3-methyl-
• 2'-deoxy-3-methylpseudouridine
• 81691-10-3
• 2,4(1H,3H)-Pyrimidinedione, 5-(2-deoxy-beta-D-erythro-pentofuranosyl)-3-methyl-
• DTXSID801002126
• 1,4-Anhydro-2-deoxy-1-(2-hydroxy-1-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)pentitol
• 5-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3-methyl-1H-pyrimidine-2,4-dione

• Inchi： 1S/C10H14N2O5/c1-12-9(15)5(3-11-10(12)16)7-2-6(14)8(4-13)17-7/h3,6-8,13-14H,2,4H2,1H3,(H,11,16)/t6-,7-,8+/m0/s1
• InChI Key： QDIHUJOIPYIRQS-BIIVOSGPSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@H]1C1=CNC(N(C)C1=O)=O)O

Computed Properties

• Exact Mass: 242.09027155g/mol
• Monoisotopic Mass: 242.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 99.1Ų